N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-methoxypyridazin-3-yl)piperidine-3-carboxamide

Specification

• Molecular Formula: C21H28N4O4
• Molecular Weight: 400.5 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-methoxypyridazin-3-yl)piperidine-3-carboxamide
• Standard InChI: InChI=1S/C21H28N4O4/c1-27-17-7-6-15(13-18(17)28-2)10-11-22-21(26)16-5-4-12-25(14-16)19-8-9-20(29-3)24-23-19/h6-9,13,16H,4-5,10-12,14H2,1-3H3,(H,22,26)
• Standard InChI Key: KRYHABFZMHGHBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CCCN(C2)C3=NN=C(C=C3)OC)OC

Introduction

Synthesis and Chemical Reactions

The synthesis of compounds with similar structures typically involves several key steps, including the formation of the piperidine ring, attachment of the pyridazin-3-yl group, and incorporation of the dimethoxyphenyl moiety. These reactions often require careful control of conditions to achieve high yields and purity.

Research Findings and Future Directions

Given the lack of specific research findings on N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-methoxypyridazin-3-yl)piperidine-3-carboxamide, future studies should focus on its synthesis, characterization, and evaluation of its biological activity. This could involve in vitro assays to assess potential therapeutic applications, such as antiviral, antibacterial, or antifungal activities, similar to those conducted on related compounds.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-methoxypyridazin-3-yl)piperidine-4-carboxamide	C21H28N4O4	400.5	Not specified
N-(3,5-dimethoxyphenyl)-1-(6-methoxypyridazin-3-yl)piperidine-4-carboxamide	C17H22N4O4	Not specified	Potential therapeutic applications
(2R)-N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(4-methyl-2-oxopyrimido[1,2-b]indazol-6-yl)propanamide	C24H26N4O4	434.5	Not specified